Cas no 515178-90-2 (Cyclohexanone, 2-[[(1R,2R)-2-ethylcyclopropyl]methyl]-6-hydroxy-3,3-dimethyl-, (2S,6R)- (9CI))

• Product Name: Cyclohexanone, 2-[[(1R,2R)-2-ethylcyclopropyl]methyl]-6-hydroxy-3,3-dimethyl-, (2S,6R)- (9CI)
• CAS No: 515178-90-2
• MF: C₁₄H₂₄O₂
• MW: 224.339164733887
• CID: 935487
• PubChem ID: 11458764
• Update Time: 2025-04-19

Cyclohexanone, 2-[[(1R,2R)-2-ethylcyclopropyl]methyl]-6-hydroxy-3,3-dimethyl-, (2S,6R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-[[(1R,2R)-2-ethylcyclopropyl]methyl]-6-hydroxy-3,3-dimethyl-, (2S,6R)- (9CI)
• (2S,6R)-2-[[(1R,2R)-2-ethylcyclopropyl]methyl]-6-hydroxy-3,3-dimethylcyclohexan-1-one
• 515178-90-2
• DTXSID40466540
• DB-246942
• (2S,6R)-2-{[(1R,2R)-2-Ethylcyclopropyl]methyl}-6-hydroxy-3,3-dimethylcyclohexan-1-one
• (2S,6r)-2-{[(1r,2r)-2-ethylcyclopropyl]methyl}-6-hydroxy-3,3-dimethylcyclohexanone

• Inchi： 1S/C14H24O2/c1-4-9-7-10(9)8-11-13(16)12(15)5-6-14(11,2)3/h9-12,15H,4-8H2,1-3H3/t9-,10-,11-,12-/m1/s1
• InChI Key： NDKURADNEKTRBB-DDHJBXDOSA-N
• SMILES： O=C1[C@@H](CCC(C)(C)[C@@H]1C[C@H]1C[C@H]1CC)O

Computed Properties

• Exact Mass: 224.177630004g/mol
• Monoisotopic Mass: 224.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų